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Compound of Interest

Compound Name: ALUMINUM CHLORIDE

Cat. No.: B3183172 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling aluminum chloride, including detailed operational and disposal plans.

By offering procedural, step-by-step guidance, we aim to be your preferred source for

laboratory safety and chemical handling information, building deep trust by providing value

beyond the product itself.

Personal Protective Equipment (PPE) for Handling
Aluminum Chloride
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against the hazards associated with aluminum chloride. Anhydrous aluminum chloride
reacts violently with water and moisture, producing heat and toxic hydrogen chloride gas.[1] It

is corrosive and can cause severe burns to the skin and eyes.[2] The following table

summarizes the recommended PPE for various tasks involving aluminum chloride.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Storage and

Inspection

Safety glasses

with side shields

Nitrile or PVC

gloves
Lab coat

Not generally

required in well-

ventilated areas

Weighing and

Transferring

Chemical safety

goggles or a face

shield

Nitrile or PVC

gloves (>0.11

mm thickness)[3]

Chemical-

resistant apron

over a lab coat

NIOSH-approved

air-purifying

respirator with a

particulate filter

(N95 or higher) if

dust is generated

or ventilation is

inadequate[1]

Mixing and

Reactions

Chemical safety

goggles and a

face shield

Nitrile (0.4 mm)

or PVC (0.7 mm)

gloves[4]

Chemical-

resistant apron

over a lab coat

Required if

vapors or

aerosols are

generated. Use a

NIOSH/MSHA

approved

respirator with

acid gas

cartridges.[5] For

large spills or

emergencies, a

Self-Contained

Breathing

Apparatus

(SCBA) is

recommended.

[5]

Spill Cleanup Chemical safety

goggles and a

face shield

Heavy-duty,

chemical-

resistant gloves

(e.g., Butyl

Full-body

chemical-

resistant suit

NIOSH-approved

SCBA for large

spills[5]
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rubber,

Neoprene)

Procedural Guidance for Safe Handling and
Operations
Adherence to strict protocols is crucial when working with aluminum chloride to minimize

risks.

Handling and Use Protocol
Work Area Preparation: All handling of anhydrous aluminum chloride should be conducted

in a certified chemical fume hood.[2][6] Ensure that an emergency eyewash station and

safety shower are readily accessible and have been tested.[6]

Minimize Dust Generation: When weighing or transferring the substance, use techniques

and tools that minimize the creation of dust.[7]

Avoid Incompatibilities: Keep aluminum chloride away from water, moist air, strong bases,

oxidizing agents, and other incompatible materials.[7]

Container Handling: Handle and open containers with care, as they may be under pressure.

[4] It is advisable to vent containers periodically.[8]

Personal Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in

areas where aluminum chloride is handled or stored.[1]

Storage Plan
Container Integrity: Store in tightly closed, original containers.[7]

Storage Environment: Keep in a cool, dry, and well-ventilated area, separate from

incompatible materials.[6][7] The storage area should be a dedicated corrosives cabinet.[10]

Labeling: Ensure the storage area and containers are clearly labeled with the chemical name

and hazard symbols.
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Disposal Plan
All waste containing aluminum chloride must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, clearly labeled, and sealed container.[7] Do

not mix with other waste streams unless compatibility has been verified.

Spill Residue: For small spills, cover with a dry, inert absorbent material like sand or

vermiculite.[7] Carefully sweep up the material, place it in a sealed container for disposal,

and ventilate the area.[2] DO NOT USE WATER to clean up spills of anhydrous aluminum
chloride.[7]

Neutralization (for dilute solutions under expert supervision only): It is possible to cautiously

quench small amounts of aluminum chloride in stirred ice water while controlling the pH.

[11] This is a highly exothermic reaction and should only be performed by trained personnel

with appropriate PPE.[11]

Licensed Disposal: Arrange for disposal through a licensed hazardous waste disposal

service.[11] Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Emergency Response Plan
Immediate and correct response to an exposure or spill is critical.

Personnel Exposure
Skin Contact: Immediately brush off any solid residue.[7] Remove contaminated clothing and

flush the affected area with copious amounts of water for at least 30 minutes.[1] Seek

immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, lifting the

upper and lower eyelids.[1] Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1]

Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]
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Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3]

Spill Response
Evacuate: Evacuate the immediate area and alert others.[1]

Ventilate: If it is safe to do so, increase ventilation to the outside.

Control: For small spills, and if you are trained and have the appropriate PPE, cover the spill

with a dry, inert absorbent material such as sand.[7]

Collect: Carefully sweep the absorbed material into a sealed container for hazardous waste

disposal.[2] Use non-sparking tools.[7]

Large Spills: For large spills, evacuate the area and contact your institution's emergency

response team or EHS department immediately.[12]

Visualizing the PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling aluminum chloride.
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Hazard and Task Assessment

PPE Selection

Specific PPE Choices

Final Check

Start: Plan to handle
Aluminum Chloride

Assess the Task
(Storage, Weighing, Reaction, Spill)

Identify Hazards
(Dust, Splash, Vapor)

Select Eye/Face Protection

Risk of splash/dust

Select Hand Protection

Risk of skin contact

Select Body Protection

Risk of splash/dust

Select Respiratory Protection

Risk of inhalation

Safety Goggles

Low splash risk

Face Shield

High splash risk

Nitrile/PVC Gloves

Routine handling

Butyl/Neoprene Gloves

Spill/Emergency

Lab Coat

Low splash risk

Chemical Apron

High splash risk

Air-Purifying Respirator

Dust/Vapors present

SCBA

Large Spill/Emergency

Proceed with Task
using selected PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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